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Compound of Interest

Compound Name: 1,4-Cyclohexanedione

Cat. No.: B043130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,4-Cyclohexanedione (CAS No. 637-88-7), a cyclic diketone, is a pivotal intermediate in

organic synthesis, finding applications in the preparation of pharmaceuticals, agrochemicals,

and specialty polymers. Its symmetric structure, featuring two carbonyl groups at positions 1

and 4 of a cyclohexane ring, dictates its chemical reactivity and physical properties. A thorough

understanding of its thermodynamic characteristics is crucial for process optimization, reaction

modeling, and ensuring safety in its handling and application. This technical guide provides a

comprehensive overview of the key thermodynamic properties of 1,4-cyclohexanedione,

detailed experimental methodologies for their determination, and a summary of relevant data.

Core Thermodynamic Data
The thermodynamic properties of 1,4-cyclohexanedione have been determined through

various experimental and computational methods. The following tables summarize the key

quantitative data available in the literature.

Table 1: Physical and Molar Properties
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Property Value Unit Reference(s)

Molecular Formula C₆H₈O₂ - [1]

Molar Mass 112.13 g·mol⁻¹ [2]

Appearance
White to slightly

yellow crystalline solid
-

Melting Point 77 - 78.5 °C [2]

Boiling Point
130 - 133 (at 20

mmHg)
°C [2]

Density 1.127 g·cm⁻³

Table 2: Enthalpic and Entropic Properties
Property Value Unit Reference(s)

Standard Molar

Enthalpy of Formation

(solid, ΔfH°solid)

-407.6 ± 1.0 kJ·mol⁻¹ [3]

Standard Molar

Enthalpy of

Combustion (solid,

ΔcH°solid)

-3096.8 ± 0.6 kJ·mol⁻¹ [3]

Molar Heat of

Vaporization (ΔvapH)
46.3 kJ·mol⁻¹

Standard Molar

Enthalpy of

Sublimation (ΔsubH°)

75.0 ± 1.0 kJ·mol⁻¹ [3]

Molar Enthalpy of

Fusion (ΔfusH)
11.26 kJ·mol⁻¹ [3]

Molar Entropy of

Fusion (ΔfusS)
19.09 J·mol⁻¹·K⁻¹ [3]
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Table 3: Other Thermodynamic and Physical Properties
Property Value Unit

Temperature
(°C)

Reference(s)

Vapor Pressure 0.081 mmHg 25

Constant

Pressure Heat

Capacity (solid,

Cp,solid)

161.4 J·mol⁻¹·K⁻¹ 26.85 [3]

Experimental Protocols
The determination of the thermodynamic properties of 1,4-cyclohexanedione relies on

established experimental techniques. Below are detailed methodologies for key experiments.

Synthesis of 1,4-Cyclohexanedione
1,4-Cyclohexanedione can be synthesized from the self-condensation of diethyl succinate.[4]

Part A: Synthesis of 2,5-Dicarbethoxy-1,4-cyclohexanedione

Preparation of Sodium Ethoxide: In a 3-liter, three-necked, round-bottomed flask equipped

with a reflux condenser, add 900 ml of absolute ethanol. Gradually add 92 g of sodium in

small pieces. Heat the mixture under reflux for 3-4 hours to complete the reaction.

Condensation Reaction: To the hot sodium ethoxide solution, add 348.4 g of diethyl

succinate in one portion. An exothermic reaction will occur. Heat the mixture under reflux for

24 hours. A precipitate will form almost immediately.

Isolation and Purification: After 24 hours, remove the ethanol under reduced pressure. To the

warm residue, add 2 liters of 2N sulfuric acid and stir vigorously for 3-4 hours. Collect the

solid product by suction filtration and wash it with water. The air-dried product is

recrystallized from hot ethyl acetate to yield 2,5-dicarbethoxy-1,4-cyclohexanedione.

Part B: Hydrolysis and Decarboxylation to 1,4-Cyclohexanedione
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Hydrolysis: Place 170 g of purified 2,5-dicarbethoxy-1,4-cyclohexanedione and 170 ml of

water in a glass liner of a steel pressure vessel. Seal the vessel and heat it to 185–195 °C

for 10–15 minutes.

Workup and Distillation: Cool the reaction vessel in an ice-water bath and carefully release

the pressure. Transfer the resulting liquid to a distillation flask. Remove most of the water

and ethanol under reduced pressure.

Purification: Distill the residue under reduced pressure (130–133 °C at 20 mmHg) to obtain

1,4-cyclohexanedione, which solidifies upon cooling.[4] The product can be further purified

by recrystallization from carbon tetrachloride.[4]
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Synthesis of 1,4-Cyclohexanedione

Part A: Synthesis of 2,5-Dicarbethoxy-1,4-cyclohexanedione

Part B: Synthesis of 1,4-Cyclohexanedione

Diethyl Succinate +
Sodium Ethoxide in Ethanol

Reflux for 24 hours
(Condensation)

Remove Ethanol
(Reduced Pressure)

Add 2N H₂SO₄

& Stir
Suction Filtration

& Wash with Water
Recrystallize from

Ethyl Acetate
2,5-Dicarbethoxy-1,4-cyclohexanedione

2,5-Dicarbethoxy-1,4-cyclohexanedione
+ Water

Heat in Pressure Vessel
(185-195 °C)

Cool & Release Pressure
Vacuum Distillation

(130-133 °C @ 20 mmHg)
Recrystallize from

Carbon Tetrachloride
1,4-Cyclohexanedione

Bomb Calorimetry Workflow

Preparation

Measurement

Data Analysis

Weigh Sample Pellet
& Ignition Wire

Assemble Bomb:
Sample, Wire, 1mL H₂O

Seal, Flush with O₂,
Fill to 25-30 atm O₂

Place Bomb in Calorimeter
with Known Volume of Water

Allow Temperature to Equilibrate

Record Initial Temperature
(Baseline)

Ignite Sample

Record Temperature vs. Time

Calculate Corrected
Temperature Rise (ΔT)

Determine Calorimeter Heat Capacity
(using Benzoic Acid standard)

Calculate Heat Released (q)
q = C_cal * ΔT

Apply Corrections for
Fuse Wire & Acid Formation

Calculate ΔcH°solid
(kJ/mol)

 

Differential Scanning Calorimetry (DSC) Workflow

Setup

Measurement

Data Analysis

Calibrate DSC with
Standard (e.g., Indium)

Weigh Sample (5-10 mg) and
Seal in Aluminum Pan

Prepare Empty Sealed
Reference Pan

Place Sample and
Reference Pans in DSC

Hold at Initial Temperature
(Establish Baseline)

Heat at a Constant Rate
(e.g., 10 °C/min)

Hold at Final Temperature Record Heat Flow vs. Temperature

Determine Heat Capacity (Cp,solid)
(Compare to Sapphire Standard)

Integrate Melting Peak for
Enthalpy of Fusion (ΔfusH)

Determine Melting Temperature (Tm)
from Peak Onset
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Knudsen Effusion Method Workflow

Preparation

Measurement

Data Analysis

Place Sample in
Knudsen Cell

Accurately Weigh
the Cell

Place Cell in High-Vacuum
Chamber with Microbalance

Heat to Constant
Temperature (T)

Record Mass Loss (dm)
over Time (dt)

Repeat at Several
Temperatures

Calculate Rate of
Mass Loss ( dm/dt )

Calculate Vapor Pressure (P)
using Knudsen Equation

Plot ln(P) vs. 1/T

Determine ΔsubH°
from the Slope
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Thermodynamic Properties of 1,4-Cyclohexanedione:
An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043130#thermodynamic-properties-of-1-4-
cyclohexanedione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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